UV/vis absorption and fluorescence spectroscopic study of some new 4-hydroxy-7-methoxycoumarin derivatives. Part I: Effect of substitution by a benzo-1,4-dioxanyl or an ethyl furoate group in the 3-position
New Journal of Chemistry Pub Date: DOI: 10.1039/A902285F
Abstract
The UV/vis spectroscopic behaviour of some new 4-hydroxy-7-methoxycoumarins was investigated with the aim of analysing the influence of the substituent in the 3-position. In comparison with the unsubstituted analogue, the ethyl furoate and benzo-1,4-dioxanyl derivatives exhibited UV/vis absorption and emission spectra strongly shifted to the red. The highest fluorescence quantum yields and longest lifetimes were encountered for the ethyl furoate derivatives, which also showed little sensitivity to environmental factors. In contrast, substitution by a benzo-1,4-dioxanyl group induced the appearance of positive solvatochromism together with a drastic decrease of the fluorescence efficiency. Emission properties were particularly sensitive to viscosity and temperature variations. The involvement of a non-radiative rotatory decay mechanism was discussed, based on the analysis of the photophysical constants. AM1 MOPAC calculations pointed out some differences in the molecular geometry and energy levels, which allowed the substituent effect to be better identified. Etude par spectroscopie d'absorption UV/vis et de fluorescence de nouveaux de′rive′s de la 4-hydroxy-7-me′thoxycoumarine. Partie 1. Effet de la substitution par un groupement benzo-1,4-dioxanyle ou furoate d'e′thyle en position 3. Le comportement spectroscopique de nouveaux de′rive′s de la 4-hydroxy-7-me′thoxycoumarine a e′te′ e′tudie′ de manière à connaître l'influence du substituant en position 3. Par comparaison avec l'analogue non-substitue′, les de′rive′s porteurs d'un groupement furoate d'e′thyle ou benzo-1,4-dioxanyle montrent un fort de′placement vers le rouge des spectres d'absorption et d'e′mission. Le rendement quantique de fluorescence le plus e′leve′ et la dure′e de vie la plus longue sont observe′s avec le de′rive′ furoate d'e′thyle, qui est e′galement peu sensible aux variations de l'environnement. Au contraire, la substitution par un groupement benzo-1,4-dioxanyle induit l'apparition d'un solvatochromisme positif et un effondrement de l'efficacite′ de fluorescence. Les proprie′te′s d'e′mission sont particulièrement sensibles aux variations de viscosite′ et de tempe′rature. La possibilite′ de de′sactivation non-radiative par rotation du substituant est discute′e au vu de l'analyse des constantes photophysiques. Des calculs AM1 MOPAC mettent en e′vidence des diffe′rences dans la ge′ome′trie des deux mole′cules et dans leurs niveaux d'e′nergie et permettent de mieux cerner l'effet du substituant.
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Journal Name:New Journal of Chemistry
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